Podophyllotoxin, deoxy isomer
Podophyllotoxin, deoxy isomer
Brand Name:
Vulcanchem
CAS No.:
17187-81-4
VCID:
VC0191578
InChI:
InChI=1S/C22H22O7/c1-24-17-6-12(7-18(25-2)21(17)26-3)19-14-8-16-15(28-10-29-16)5-11(14)4-13-9-27-22(23)20(13)19/h5-8,13,19-20H,4,9-10H2,1-3H3/t13-,19-,20-/m1/s1
SMILES:
COC1=CC(=CC(=C1OC)OC)C2C3C(CC4=CC5=C(C=C24)OCO5)COC3=O
Molecular Formula:
C22H22O7
Molecular Weight:
398.4 g/mol
Podophyllotoxin, deoxy isomer
CAS No.: 17187-81-4
Natural Products
VCID: VC0191578
Molecular Formula: C22H22O7
Molecular Weight: 398.4 g/mol
CAS No. | 17187-81-4 |
---|---|
Product Name | Podophyllotoxin, deoxy isomer |
Molecular Formula | C22H22O7 |
Molecular Weight | 398.4 g/mol |
IUPAC Name | (5R,5aS,8aS)-5-(3,4,5-trimethoxyphenyl)-5a,8,8a,9-tetrahydro-5H-[2]benzofuro[5,6-f][1,3]benzodioxol-6-one |
Standard InChI | InChI=1S/C22H22O7/c1-24-17-6-12(7-18(25-2)21(17)26-3)19-14-8-16-15(28-10-29-16)5-11(14)4-13-9-27-22(23)20(13)19/h5-8,13,19-20H,4,9-10H2,1-3H3/t13-,19-,20-/m1/s1 |
Standard InChIKey | ZGLXUQQMLLIKAN-SMHULIPUSA-N |
Isomeric SMILES | COC1=CC(=CC(=C1OC)OC)[C@H]2[C@H]3[C@H](CC4=CC5=C(C=C24)OCO5)COC3=O |
SMILES | COC1=CC(=CC(=C1OC)OC)C2C3C(CC4=CC5=C(C=C24)OCO5)COC3=O |
Canonical SMILES | COC1=CC(=CC(=C1OC)OC)C2C3C(CC4=CC5=C(C=C24)OCO5)COC3=O |
Synonyms | deoxypicropodophyllin deoxypodophyllotoxin deoxypodophyllotoxin, (5alpha,5aalpha,8aalpha)-(+-)-isomer deoxypodophyllotoxin, (5alpha,5aalpha,8abeta)-(+-)-isomer deoxypodophyllotoxin, (5R-(5alpha,5aalpha,8aalpha))-isomer deoxypodophyllotoxin, (5R-(5alpha,5aalpha,8abeta))-isomer deoxypodophyllotoxin, (5R-(5alpha,5abeta,8aalpha))-isomer deoxypodophyllotoxin, (5R-(5alpha,5abeta,8abeta))-isomer isoanthricin isodeoxypodophyllotoxin |
PubChem Compound | 332809 |
Last Modified | Nov 11 2021 |
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